![molecular formula C9H10ClNO2 B1358732 Ethyl 2-chloro-6-methylpyridine-4-carboxylate CAS No. 3998-88-7](/img/structure/B1358732.png)
Ethyl 2-chloro-6-methylpyridine-4-carboxylate
Overview
Description
Ethyl 2-chloro-6-methylpyridine-4-carboxylate is a chemical compound with the empirical formula C9H10ClNO2 . It has a molecular weight of 199.63 . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string of Ethyl 2-chloro-6-methylpyridine-4-carboxylate is O=C(OCC)C1=CC(Cl)=NC©=C1 . The InChI is 1S/C9H10ClNO2/c1-3-13-9(12)7-4-6(2)11-8(10)5-7/h4-5H,3H2,1-2H3 .Physical And Chemical Properties Analysis
Ethyl 2-chloro-6-methylpyridine-4-carboxylate is a solid . It has a melting point of 65.0 to 69.0 °C .Scientific Research Applications
Chemical Research
“Ethyl 2-chloro-6-methylpyridine-4-carboxylate” is a unique chemical compound with the empirical formula C9H10ClNO2 . It is often used in chemical research, particularly in the synthesis of other complex compounds .
Pharmaceutical Intermediate
This compound is used as a pharmaceutical intermediate . This means it is used in the production of various pharmaceutical drugs. The exact drugs it contributes to are not specified, but intermediates are crucial in drug synthesis.
Agrochemical Applications
Research indicates that derivatives of this compound, such as trifluoromethylpyridines, are used in the agrochemical industry . They are used in the protection of crops from pests .
Spectroscopic Analysis
2-Chloro-6-methylpyridine, a related compound, has been used for experimental FTIR and FT-Raman spectroscopic analyses . It’s reasonable to assume that “Ethyl 2-chloro-6-methylpyridine-4-carboxylate” could have similar applications.
Signaling Pathways Research
This compound is used in research areas focusing on signaling pathways . These include Proteases Apoptosis, Chromatin/Epigenetics, Metabolism, MAPK Signaling, and Tyrosine Kinase .
Conformational Studies
2-Chloro-6-methylpyridine has been used for conformational studies . Given the structural similarity, “Ethyl 2-chloro-6-methylpyridine-4-carboxylate” could also be used in such studies.
Safety and Hazards
Ethyl 2-chloro-6-methylpyridine-4-carboxylate is classified as a combustible solid . It does not have a flash point . It may cause skin irritation and serious eye irritation . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing contaminated clothing before reuse .
properties
IUPAC Name |
ethyl 2-chloro-6-methylpyridine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2/c1-3-13-9(12)7-4-6(2)11-8(10)5-7/h4-5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMAAIDIASQFLTF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NC(=C1)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70627046 | |
Record name | Ethyl 2-chloro-6-methylpyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70627046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-chloro-6-methylpyridine-4-carboxylate | |
CAS RN |
3998-88-7 | |
Record name | Ethyl 2-chloro-6-methylpyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70627046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 2-Chloro-6-methylisonicotinate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.